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Compound of Interest

Compound Name: 1-Bromo-2-ethoxynaphthalene

Cat. No.: B1337326 Get Quote

Technical Guide: 1-Bromo-2-ethoxynaphthalene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromo-2-ethoxynaphthalene, a

key intermediate in organic synthesis. This document details its chemical identity, physical

properties, and a potential synthetic route, presented in a format tailored for scientific

professionals.

Chemical Identity and Properties
1-Bromo-2-ethoxynaphthalene is a naphthalene derivative valued as a versatile building

block in the synthesis of more complex molecules.[1] Its utility in pharmaceutical and materials

science research stems from the presence of both a bromine atom and an ethoxy group, which

allow for selective functionalization.[1]

A summary of its key identifiers and physicochemical properties is provided in the table below.
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Property Value Source

IUPAC Name 1-bromo-2-ethoxynaphthalene [2][3]

CAS Number 50389-70-3 [2][3]

Molecular Formula C₁₂H₁₁BrO [2][3][4]

Molecular Weight 251.12 g/mol [1][3]

Appearance Off-white to white solid [1][5]

Melting Point 66 °C [1][5]

Boiling Point 197-199 °C at 20 Torr [5]

Canonical SMILES
CCOC1=C(C2=CC=CC=C2C=

C1)Br
[3]

InChI

InChI=1S/C12H11BrO/c1-2-

14-11-8-7-9-5-3-4-6-

10(9)12(11)13/h3-8H,2H2,1H3

[3]

InChIKey
BUMQDJUGOXMLDY-

UHFFFAOYSA-N
[3]

Synthesis of 1-Bromo-2-ethoxynaphthalene
The synthesis of 1-Bromo-2-ethoxynaphthalene can be achieved through a two-step process

starting from 2-naphthol. The first step involves the selective bromination of 2-naphthol to yield

1-bromo-2-naphthol. The subsequent step is a Williamson ether synthesis to introduce the

ethoxy group.

Step 1: Synthesis of 1-Bromo-2-naphthol from 2-
Naphthol
A common method for the selective bromination of 2-naphthol involves the use of sodium

bromide and an oxidizing agent like Oxone in a solid-state reaction.[6]

Experimental Protocol:
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In a mortar, combine 2-naphthol, sodium bromide, and Oxone.

Grind the mixture thoroughly with a pestle.

Allow the reaction mixture to stand overnight.

Following the reaction period, extract the crude product using ethyl acetate.

The solvent is then removed under reduced pressure to yield the crude 1-bromo-2-naphthol,

which can be purified by recrystallization.

Step 2: Williamson Ether Synthesis of 1-Bromo-2-
ethoxynaphthalene
The Williamson ether synthesis involves the reaction of an alkoxide with a primary alkyl halide.

[7] In this case, 1-bromo-2-naphthol is deprotonated to form the corresponding naphthoxide

ion, which then undergoes nucleophilic substitution with an ethylating agent.

Experimental Protocol:

Dissolve 1-bromo-2-naphthol in a suitable solvent such as ethanol in a round-bottom flask

equipped with a magnetic stirrer and a reflux condenser.

Add a strong base, such as sodium hydroxide, to the solution to deprotonate the hydroxyl

group, forming the sodium 1-bromo-2-naphthoxide.

Introduce an ethylating agent, such as ethyl bromide or diethyl sulfate, to the reaction

mixture.

Heat the mixture to reflux for several hours to ensure the completion of the reaction.

After cooling to room temperature, the reaction mixture is worked up by adding water and

extracting the product with an organic solvent like diethyl ether or ethyl acetate.

The organic layer is washed with brine, dried over anhydrous sodium sulfate, and the solvent

is evaporated to yield the crude 1-Bromo-2-ethoxynaphthalene.

The final product can be purified by column chromatography or recrystallization.
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Synthetic Pathway Visualization
The following diagram illustrates the two-step synthesis of 1-Bromo-2-ethoxynaphthalene
from 2-naphthol.

2-Naphthol 1-Bromo-2-naphthol 1-Bromo-2-ethoxynaphthalene

NaBr, Oxone 1. NaOH
2. CH3CH2Br

Click to download full resolution via product page

Caption: Synthesis of 1-Bromo-2-ethoxynaphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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